Cas no 290819-03-3 (2-Heptyl Chloroformate)
2-Heptyl Chloroformate structure
Product Name:2-Heptyl Chloroformate
CAS No:290819-03-3
MF:C8H15ClO2
MW:178.656502008438
CID:4643931
PubChem ID:21487843
Update Time:2024-11-05
2-Heptyl Chloroformate Chemical and Physical Properties
Names and Identifiers
-
- heptan-2-yl carbonochloridate
- 2-heptyl chloroformate
- MYW5PU97UE
- Carbonochloridic Acid 1-Methylhexyl Ester; Heptan-2-yl Carbonochloridate
- Carbonochloridic acid, 1-methylhexyl ester
- NAPYPXWLUOEKEO-UHFFFAOYSA-N
- 1-Methylhexyl carbonochloridate
- 290819-03-3
- G63543
- starbld0026256
- 2-HeptylChloroformate
- SCHEMBL10608689
- 2-Heptyl Chloroformate
-
- Inchi： 1S/C8H15ClO2/c1-3-4-5-6-7(2)11-8(9)10/h7H,3-6H2,1-2H3
- InChI Key： NAPYPXWLUOEKEO-UHFFFAOYSA-N
- SMILES： ClC(=O)OC(C)CCCCC
Computed Properties
- Exact Mass: 178.0760574 g/mol
- Monoisotopic Mass: 178.0760574 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 6
- Complexity: 115
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 26.3
- Molecular Weight: 178.65
Experimental Properties
- Color/Form: No date available
- Density: No date available
- Melting Point: No date available
- Boiling Point: No date available
- Flash Point: No date available
- Vapor Pressure: No date available
2-Heptyl Chloroformate Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-Heptyl Chloroformate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H282990-250mg |
2-Heptyl Chloroformate |
290819-03-3 | 250mg |
$ 199.00 | 2023-09-07 | ||
| TRC | H282990-1g |
2-Heptyl Chloroformate |
290819-03-3 | 1g |
$ 673.00 | 2023-09-07 | ||
| TRC | H282990-2.5g |
2-Heptyl Chloroformate |
290819-03-3 | 2.5g |
$ 1581.00 | 2023-09-07 | ||
| 1PlusChem | 1P01E4ID-250mg |
2-HeptylChloroformate |
290819-03-3 | 98% | 250mg |
$61.00 | 2024-05-06 | |
| 1PlusChem | 1P01E4ID-1g |
2-HeptylChloroformate |
290819-03-3 | 98% | 1g |
$163.00 | 2024-05-06 | |
| A2B Chem LLC | AX37845-250mg |
2-HeptylChloroformate |
290819-03-3 | 98% | 250mg |
$49.00 | 2024-04-20 | |
| A2B Chem LLC | AX37845-1g |
2-HeptylChloroformate |
290819-03-3 | 98% | 1g |
$131.00 | 2024-04-20 |
2-Heptyl Chloroformate Related Literature
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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